Cas no 896073-02-2 (8-methoxy-2,3-diphenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione)

• Product Name: 8-methoxy-2,3-diphenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione
• CAS No: 896073-02-2
• MF: C₂₄H₁₆N₂O₄
• MW: 396.394845962524
• CID: 5439651
• Update Time: 2025-06-20

8-methoxy-2,3-diphenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione Chemical and Physical Properties

Names and Identifiers

• 8-methoxy-2,3-diphenylchromeno[2,3-d]pyrimidine-4,5-dione
• 4H-[1]Benzopyrano[2,3-d]pyrimidine-4,5(3H)-dione, 8-methoxy-2,3-diphenyl-
• 8-methoxy-2,3-diphenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione

• Inchi： 1S/C24H16N2O4/c1-29-17-12-13-18-19(14-17)30-23-20(21(18)27)24(28)26(16-10-6-3-7-11-16)22(25-23)15-8-4-2-5-9-15/h2-14H,1H3
• InChI Key： MMHGSUIGVLKRFK-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)N(C2=CC=CC=C2)C(=O)C2C(=O)C3=CC=C(OC)C=C3OC=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 8-methoxy-2,3-diphenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione

8-Methoxy-2,3-Diphenyl-3H,4H,5H-Chromeno[2,3-d]Pyrimidine-4,5-Dione: A Comprehensive Overview

The compound 8-methoxy-2,3-diphenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione (CAS No. 896073-02-2) is a highly specialized entity in the realm of organic chemistry, with significant implications in pharmaceutical research and drug development. Its intricate structure combines elements of chromenopyrimidines and diones, making it a subject of interest for researchers exploring novel therapeutic agents.

This compound belongs to the class of chromeno[2,3-d]pyrimidine-4,5-dione derivatives, which are known for their potential in various biomedical applications. The presence of 8-methoxy and 2,3-diphenyl substituents adds further complexity to its molecular framework, influencing both its physicochemical properties and biological activity.

Recent studies have highlighted the importance of chromeno[2,3-d]pyrimidine-4,5-dione cores in designing molecules with diverse pharmacological profiles. The addition of 8-methoxy group has been shown to enhance certain biological activities while maintaining structural integrity. These findings underscore the potential of this compound as a lead molecule in drug discovery.

From a synthetic perspective, the preparation of 8-methoxy-2,3-diphenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione involves multi-step reactions, including cyclization and substitution processes. The precise positioning of substituents on the aromatic rings is crucial for achieving the desired biological properties.

Biologically, this compound has demonstrated significant antiproliferative and anti-inflammatory activities in vitro models. Its ability to modulate key signaling pathways makes it a promising candidate for exploring therapeutic interventions in cancer and inflammatory diseases.

Recent advancements in chromeno[2,3-d]pyrimidine-4,5-dione chemistry have focused on optimizing solubility and bioavailability. The 8-methoxy group plays a critical role in enhancing these properties without compromising the core structure's stability.

In preclinical studies, this compound has shown remarkable cytotoxicity against various cancer cell lines, attributed to its ability to induce apoptosis and inhibit cell proliferation. These results position it as a valuable tool in oncology research.

Furthermore, the 2,3-diphenyl substituents contribute to the compound's stability by providing steric protection to the chromeno core. This structural feature is particularly advantageous in preventing unwanted side reactions during biological assays.

Recent collaborative efforts between academic and industrial researchers have led to a deeper understanding of chromeno[2,3-d]pyrimidine-4,5-dione derivatives. The integration of computational chemistry has enabled the prediction of potential drug-target interactions, accelerating the discovery process.

Looking ahead, the development of 8-methoxy-2,3-diphenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione analogs with enhanced selectivity and efficacy remains a key focus. These efforts are expected to yield novel candidates for treating challenging diseases.

In summary, 8-methoxy-2,3-diphenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione represents a significant advancement in the field of pharmaceutical chemistry. Its unique structure and biological properties make it a valuable asset in the quest for innovative therapeutic solutions.